1-chloro-4-(octahydroisoquinolin-2(1H)-yl)phthalazine

• Molecular Formula: C17H20ClN3
• Molecular Weight: 301.8 g/mol
• IUPAC Name: 1-(3,4,4a,5,6,7,8,8a-octahydro-1H-isoquinolin-2-yl)-4-chlorophthalazine
• InChI: InChI=1S/C17H20ClN3/c18-16-14-7-3-4-8-15(14)17(20-19-16)21-10-9-12-5-1-2-6-13(12)11-21/h3-4,7-8,12-13H,1-2,5-6,9-11H2
• InChI Key: IOXRXXFSADHAKX-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2CN(CCC2C1)C3=NN=C(C4=CC=CC=C43)Cl

Description

1-chloro-4-(octahydroisoquinolin-2(1H)-yl)phthalazine is a useful research compound. Its molecular formula is C17H20ClN3 and its molecular weight is 301.8 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A resealable pressure bottle was charged with 1,4-dichlorophthalazine (1258 mg, 6.28 mmol), decahydroisoquinoline (588 μl, 3.95 mmol), potassium carbonate (546 mg, 3.95 mmol) and DMSO (20 mL, 0.2 M). Reaction was stirred at 80° C. for 16 h, then cooled to RT and diluted with 5 mL of DMSO. The solution was purified by Gilson HPLC (10% to 90% CH3CN/H2O/0.1% TFA) to afford 1-chloro-4-(octahydroisoquinolin-2(1H)-yl)phthalazine. MS [M+H]=302.1. Calcd for C17H20ClN3: 301.8.

Synthesis routes and methods II

Procedure details